2-{4-allyl-5-[(2-anilino-2-oxoethyl)thio]-4H-1,2,4-triazol-3-yl}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[5-(2-anilino-2-oxoethyl)sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H23N5O3S/c1-3-13-27-19(14-20(28)23-17-9-11-18(30-2)12-10-17)25-26-22(27)31-15-21(29)24-16-7-5-4-6-8-16/h3-12H,1,13-15H2,2H3,(H,23,28)(H,24,29)
• InChI Key: YAONJPLCXWZEIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=NN=C(N2CC=C)SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C22H23N5O3S
• Molecular Weight: 437.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the one often involves multiple steps, starting from basic precursors to the final complex molecules. Typically, this process includes reactions like alkylation, condensation, and cyclization. For example, the synthesis of 1,2,4-triazole derivatives has been demonstrated through reactions involving thiophenyl and methoxyphenyl groups, highlighting the complexity and specificity required in synthesizing such compounds (Alaşalvar et al., 2013).

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using spectroscopy, X-ray diffraction, and computational methods like DFT (Density Functional Theory) and HF (Hartree-Fock) calculations. These analyses provide insights into the geometry, vibrational frequencies, and electronic properties of the molecules. For instance, a study on a similar 1,2,4-triazole compound used FT-IR, NMR, and XRD to determine its structure, stabilized by intermolecular interactions (Alaşalvar et al., 2013).

Chemical Reactions and Properties

Compounds of this nature can participate in various chemical reactions, including those that result in the formation of new bonds or the modification of existing ones. The reactivity can be influenced by the presence of functional groups such as the triazole ring, which is known for its versatility in chemical synthesis. The chemical properties of these molecules often involve their potential as intermediates in the synthesis of biologically active substances, as demonstrated by their use in the creation of derivatives with potential pharmacological activities (Sameluk & Kaplaushenko, 2015).

Scientific Research Applications

Synthesis and Characterization

The synthesis of complex organic compounds often involves multiple steps, including functionalization, cyclization, and substitution reactions. For example, Latli and Casida (1995) detailed the radiosynthesis of a chloroacetanilide herbicide, highlighting techniques such as reductive dehalogenation, which could be relevant for synthesizing compounds like 2-{4-allyl-5-[(2-anilino-2-oxoethyl)thio]-4H-1,2,4-triazol-3-yl}-N-(4-methoxyphenyl)acetamide (Latli & Casida, 1995). Similarly, Alam (2022) synthesized novel Eugenol derivatives, showing the potential of triazole derivatives in anticancer research, which could be an area where the compound may find applications (Alam, 2022).

Potential Applications

Research on structurally related compounds provides insights into potential applications. For instance, the work by Krishnaraj and Muthusubramanian (2012) on the synthesis of thiomorpholin-3-ones through a chemoselective hydroxymethylation process indicates the versatility of triazole derivatives in creating novel compounds with potential biological activities (Krishnaraj & Muthusubramanian, 2012). Moreover, the study by Virk et al. (2018) on triazole analogues demonstrates the methodology for synthesizing compounds that could be tested for various biological activities, including enzyme inhibition, which might be applicable to the compound (Virk et al., 2018).

Molecular Interactions and Mechanisms

Understanding the molecular interactions and mechanisms of related compounds can shed light on the possible behaviors of this compound in biological systems. The research by Ozawa et al. (2002), which explores the catalytic mechanisms of (pi-allyl)palladium complexes, may offer insights into the reactivity and potential catalytic applications of the compound (Ozawa et al., 2002).